Cas no 1355204-31-7 (1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol)
1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol
- 1-[6-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-methyl-pyridin-3-yl]-ethanol
-
- Inchi: 1S/C17H20N2O/c1-12-16(13(2)20)7-8-17(18-12)19-10-9-14-5-3-4-6-15(14)11-19/h3-8,13,20H,9-11H2,1-2H3
- InChI Key: WOLCTIIVZFNSNW-UHFFFAOYSA-N
- SMILES: OC(C)C1C=CC(=NC=1C)N1CC2C=CC=CC=2CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 322
- XLogP3: 2.8
- Topological Polar Surface Area: 36.4
1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM259819-1g |
1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol |
1355204-31-7 | 97% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM259819-1g |
1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol |
1355204-31-7 | 97% | 1g |
$1122 | 2021-08-18 | |
| Chemenu | CM259819-5g |
1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol |
1355204-31-7 | 97% | 5g |
$1524 | 2021-08-18 | |
| Chemenu | CM259819-10g |
1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol |
1355204-31-7 | 97% | 10g |
$2010 | 2021-08-18 |
1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol
1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol: A Comprehensive Overview
1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol (CAS No. 1355204-31-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1355204-31-7, is a derivative of 3,4-dihydroisoquinoline and 2-methylpyridine. Its unique structural features and potential biological activities make it a valuable candidate for various therapeutic applications.
The chemical structure of 1-(6-(3,4-dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol consists of a central ethanol group attached to a substituted pyridine ring, which is further functionalized with a dihydroisoquinoline moiety. This intricate arrangement imparts the compound with a combination of aromatic and heterocyclic properties, contributing to its diverse biological activities.
In recent years, significant advancements have been made in understanding the pharmacological properties of this compound. Studies have shown that 1-(6-(3,4-dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol exhibits potent anti-inflammatory and neuroprotective effects. These properties are attributed to its ability to modulate various signaling pathways involved in inflammation and neurodegeneration.
A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 1-(6-(3,4-dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to interfere with the NF-κB signaling pathway, a key regulator of inflammatory responses.
Beyond its anti-inflammatory properties, 1-(6-(3,4-dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol has also shown promise in neuroprotective applications. A study published in the Journal of Neurochemistry in 2020 demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage. The researchers observed that treatment with 1-(6-(3,4-dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol significantly reduced the levels of reactive oxygen species (ROS) and prevented apoptosis in neuronal cells exposed to hydrogen peroxide.
The potential therapeutic applications of 1-(6-(3,4-dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol extend beyond inflammation and neuroprotection. Recent research has explored its use as an antiviral agent. A study published in Antiviral Research in 2022 reported that this compound exhibited antiviral activity against several enveloped viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral effects were attributed to the compound's ability to interfere with viral entry and replication processes.
The structural features of 1-(6-(3,4-dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol make it an attractive candidate for drug development. The presence of the dihydroisoquinoline moiety provides a scaffold for further chemical modifications to optimize its pharmacological properties. Researchers have synthesized various analogs of this compound by introducing different substituents on the pyridine ring and the dihydroisoquinoline moiety. These modifications have led to the discovery of compounds with enhanced potency and selectivity for specific targets.
In addition to its biological activities, the synthesis of 1-(6-(3,4-dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol has been extensively studied. Several synthetic routes have been developed to access this compound efficiently. One common approach involves the condensation of 6-bromo-2-methylpyridine with 3,4-dihydroisoquinoline followed by alkylation with ethylene oxide. This method provides high yields and good purity, making it suitable for large-scale production.
The safety profile of 1-(6-(3,4-dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol is another important consideration for its potential use as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, further investigations are needed to fully assess its safety profile in humans.
In conclusion, 1-(6-(3,4-dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol (CAS No. 1355204-31-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, neuroprotective, and antiviral properties make it an attractive candidate for drug development. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.
1355204-31-7 (1-(6-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-methylpyridin-3-yl)ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)